1-(4-Ethoxy-3-nitrophenyl)ethan-1-one

• IUPAC Name: 1-(4-ethoxy-3-nitrophenyl)ethanone
• InChI: InChI=1S/C10H11NO4/c1-3-15-10-5-4-8(7(2)12)6-9(10)11(13)14/h4-6H,3H2,1-2H3
• InChI Key: KUKYBOAHWULYHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)C)[N+](=O)[O-]
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol

Description

“1-(4-Ethoxy-3-nitrophenyl)ethan-1-one” is a chemical compound with the CAS Number: 24430-26-0. Its molecular weight is 209.2. The IUPAC name for this compound is 1-(4-ethoxy-3-nitrophenyl)ethanone.

Molecular Structure Analysis

The InChI code for “1-(4-Ethoxy-3-nitrophenyl)ethan-1-one” is 1S/C10H11NO4/c1-3-15-10-5-4-8(7(2)12)6-9(10)11(13)14/h4-6H,3H2,1-2H3. This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Atmospheric Occurrence of Nitrophenols

Nitrated Phenols in the Atmosphere : This review focuses on the atmospheric presence of nitrophenols, their sources, including combustion processes and secondary formation, and their detection methods like HPLC and GC-MS. It discusses gas and condensed-phase nitrations and emphasizes the need for further research to understand the atmospheric processes involving nitrophenols (Harrison et al., 2005).

Analytical Methods for Carcinogen Detection

Human Urinary Carcinogen Metabolites : This study presents methods for measuring urinary metabolites of carcinogens, including nitrosamines, from tobacco use. It discusses the use of biomarkers for understanding tobacco-related cancer risks, highlighting the importance of detecting specific metabolites for public health research (Hecht, 2002).

Use of Nitrophenyl Derivatives in Synthetic Chemistry

Photosensitive Protecting Groups : This review covers the application of nitrophenyl derivatives as photosensitive protecting groups in synthetic chemistry, showing their potential for future advancements in the field (Amit et al., 1974).

Environmental Impact of Brominated Flame Retardants

Novel Brominated Flame Retardants : Examines the occurrence and environmental impact of novel brominated flame retardants in indoor and consumer products. It reviews their EU registration, risks, and the need for more comprehensive research on their environmental fate and toxicity (Zuiderveen et al., 2020).

Safety and Hazards

The compound has a GHS07 pictogram, indicating that it may cause certain health hazards. The specific hazard statements and precautionary statements are not provided in the available resources.

Synthesis routes and methods

Procedure details

To a solution of 4′-hydroxy-3′-nitroacetophenone (1.0 g, 5.5 mmol) in anhydrous DMF (20 mL) was added anhydrous K2CO3 (3.0 g, 22 mmol) and then bromoethane (0.49 mL, 6.6 mmol). After heating at 80° C. for 20 h, the reaction mixture was cooled, combined with saturated aqueous NH4Cl (50 mL) and extracted with Et2O (2×100 mL). The combined organic layers were washed with water (3×50 mL), 1 N NaOH (50 mL) and then brine (50 mL), dried over Na2SO4 and concentrated under reduced pressure to afford the title compound (1.1 g, 96%) as a light brown solid, which was used without further purification. 1H-NMR (CDCl3): δ 8.41 (1H, d), 8.15 (1H, dd), 7.14 (1H, d), 4.28 (2H, q), 2.61 (3H, s), 1.52 (3H, t).